Cas no 2137798-33-3 (5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole)

• Product Name: 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole
• CAS No: 2137798-33-3
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 6570298
• PubChem ID: 165459423
• Update Time: 2025-05-26

5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2137798-33-3
• EN300-744500
• 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole

• Inchi： 1S/C8H14BrN3O/c1-3-4-12-8(5-10-11-12)7(9)6-13-2/h5,7H,3-4,6H2,1-2H3
• InChI Key： JKWOFNYAUCGFIX-UHFFFAOYSA-N
• SMILES： BrC(COC)C1=CN=NN1CCC

Computed Properties

• Exact Mass: 247.03202g/mol
• Monoisotopic Mass: 247.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole

5-(1-Bromo-2-Methoxyethyl)-1-Propyl-1H-1,2,3-Triazole: A Comprehensive Overview

The compound with CAS No. 2137798-33-3, known as 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole, is a highly specialized organic compound with unique chemical properties. This molecule belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The triazole ring in this compound plays a crucial role in its reactivity and functionality.

The structure of 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole consists of a triazole ring substituted with a bromoalkoxy group at position 5 and a propyl group at position 1. The presence of the bromine atom in the side chain introduces electrophilic character to the molecule, making it suitable for various nucleophilic substitution reactions. Additionally, the methoxy group enhances the molecule's solubility and stability under certain conditions.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its ability to undergo click chemistry reactions has been leveraged to construct complex molecular architectures with high precision. The click chemistry approach has been particularly valuable in drug discovery programs due to its efficiency and selectivity.

In terms of synthesis, 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole can be prepared via a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction. This method involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the triazole ring. The use of this methodology ensures high yields and excellent regioselectivity, making it a preferred route for large-scale production.

Moreover, this compound has shown promise in materials science applications. Its ability to form robust covalent bonds through click chemistry has made it a valuable building block for constructing advanced materials such as polymers and nanoparticles. These materials exhibit enhanced mechanical properties and thermal stability, which are desirable for use in high-performance applications.

The stability and reactivity of 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole have also been studied extensively under different environmental conditions. Research indicates that the molecule exhibits good thermal stability up to 200°C and is resistant to hydrolysis under neutral conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

In conclusion, 5-(1-bromo-2-methoxyethyl)-1-propyl-1H-1,2,3-triazole is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow further.